molecular formula C13H12N6O2S2 B249379 2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide

2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide

Cat. No. B249379
M. Wt: 348.4 g/mol
InChI Key: AMNFNEBUISFQNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has been of great interest to the scientific community due to its potential applications in drug development. This compound is a member of the triazole family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways in the body. For example, this compound has been shown to inhibit the activity of certain enzymes involved in the production of reactive oxygen species, which are known to contribute to oxidative stress and inflammation.
Biochemical and Physiological Effects:
2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide has been shown to have a wide range of biochemical and physiological effects. For example, it has been found to exhibit potent antimicrobial activity against a variety of bacterial and fungal strains. In addition, this compound has been shown to have anticancer effects, inhibiting the growth and proliferation of cancer cells in vitro and in vivo. Furthermore, 2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide has been shown to have potent antioxidant and anti-inflammatory effects, making it a promising candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide is its broad spectrum of biological activity. This compound has been shown to exhibit potent antimicrobial, antifungal, and anticancer properties, making it a promising candidate for the development of new drugs. However, one of the limitations of this compound is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on 2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide. One area of interest is the development of new drug formulations that can improve the solubility and bioavailability of this compound. In addition, further studies are needed to elucidate the precise mechanism of action of this compound and to identify its molecular targets. Finally, there is a need for more studies to explore the potential applications of 2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide in the treatment of various diseases, including cancer and inflammatory disorders.
In conclusion, 2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide is a promising compound with a wide range of potential applications in drug development. While further research is needed to fully understand its mechanism of action and potential therapeutic uses, this compound represents an exciting area of research for the scientific community.

Synthesis Methods

The synthesis of 2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide involves the reaction of 4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazole-3-thiol with 2-amino-1,3,4-thiadiazole in the presence of acetic anhydride. The reaction is carried out under reflux conditions, and the product is obtained in good yield after purification.

Scientific Research Applications

2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide has been extensively studied for its potential applications in drug development. It has been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. In addition, this compound has been shown to have potent antioxidant and anti-inflammatory effects, making it a promising candidate for the treatment of various inflammatory diseases.

properties

Product Name

2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide

Molecular Formula

C13H12N6O2S2

Molecular Weight

348.4 g/mol

IUPAC Name

2-[[4-methyl-5-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide

InChI

InChI=1S/C13H12N6O2S2/c1-19-11(8-2-4-9(20)5-3-8)16-18-13(19)22-6-10(21)15-12-17-14-7-23-12/h2-5,7,16H,6H2,1H3,(H,15,17,21)

InChI Key

AMNFNEBUISFQNW-UHFFFAOYSA-N

Isomeric SMILES

CN1C(=C2C=CC(=O)C=C2)NN=C1SCC(=O)NC3=NN=CS3

SMILES

CN1C(=C2C=CC(=O)C=C2)NN=C1SCC(=O)NC3=NN=CS3

Canonical SMILES

CN1C(=C2C=CC(=O)C=C2)NN=C1SCC(=O)NC3=NN=CS3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.